Cas no 1708370-73-3 (5-(2-Fluorophenyl)-6,7-dihydro-3H-pyrrolo[2,3-d]pyrimidin-4(5H)-one)

• Product Name: 5-(2-Fluorophenyl)-6,7-dihydro-3H-pyrrolo[2,3-d]pyrimidin-4(5H)-one
• CAS No: 1708370-73-3
• MF: C₁₂H₁₀FN₃O
• MW: 231.225705623627
• CID: 5058934
• Update Time: 2025-10-28

5-(2-Fluorophenyl)-6,7-dihydro-3H-pyrrolo[2,3-d]pyrimidin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-Fluorophenyl)-6,7-dihydro-3H-pyrrolo[2,3-d]pyrimidin-4(5H)-one
• 5-(2-Fluoro-phenyl)-3,5,6,7-tetrahydro-pyrrolo[2,3-d]pyrimidin-4-one

• Inchi： 1S/C12H10FN3O/c13-9-4-2-1-3-7(9)8-5-14-11-10(8)12(17)16-6-15-11/h1-4,6,8H,5H2,(H2,14,15,16,17)
• InChI Key： LLVGLTABOCDVDB-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C2C(NC=NC=2NC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 405
• XLogP3: 1.1
• Topological Polar Surface Area: 53.5

Additional information on 5-(2-Fluorophenyl)-6,7-dihydro-3H-pyrrolo[2,3-d]pyrimidin-4(5H)-one

5-(2-Fluorophenyl)-6,7-dihydro-3H-pyrrolo[2,3-d]pyrimidin-4(5H)-one: A Comprehensive Overview

The compound 5-(2-Fluorophenyl)-6,7-dihydro-3H-pyrrolo[2,3-d]pyrimidin-4(5H)-one, with the CAS number 1708370-73-3, is a heterocyclic organic compound that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of pyrrolopyrimidinones, which are known for their potential biological activities and structural versatility. Recent studies have highlighted its promising applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

The structure of 5-(2-Fluorophenyl)-6,7-dihydro-3H-pyrrolo[2,3-d]pyrimidin-4(5H)-one features a pyrrolopyrimidine core with a fluorophenyl substituent at the 5-position. This substitution pattern is critical for its pharmacological properties, as it influences both the compound's solubility and its ability to interact with target proteins. The fluorine atom at the 2-position of the phenyl ring introduces electronic effects that can enhance the compound's stability and bioavailability. Recent research has demonstrated that such fluorinated derivatives exhibit improved potency compared to their non-fluorinated counterparts.

One of the most notable aspects of this compound is its role in kinase inhibition. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer. Studies have shown that 5-(2-Fluorophenyl)-6,7-dihydro-3H-pyrrolo[2,3-d]pyrimidin-4(5H)-one can effectively inhibit several kinases, making it a valuable lead compound for anti-cancer drug development. For instance, recent research has focused on its ability to inhibit Aurora kinases, which are key regulators of mitosis and are often overexpressed in cancer cells.

In addition to its kinase inhibitory properties, this compound has also been investigated for its potential as a scaffold for other therapeutic agents. Its pyrrolopyrimidine core provides a versatile platform for further chemical modifications. Researchers have explored various substitution patterns and functional group additions to optimize its pharmacokinetic properties and enhance its efficacy. For example, recent studies have examined the effects of introducing additional heteroatoms or hydroxyl groups into the molecule to improve its binding affinity to target proteins.

The synthesis of 5-(2-Fluorophenyl)-6,7-dihydro-3H-pyrrolo[2,3-d]pyrimidin-4(5H)-one involves a multi-step process that typically begins with the preparation of intermediates such as 2-fluorobenzaldehyde or related compounds. These intermediates undergo condensation reactions with appropriate nucleophiles or enolates to form the pyrrolopyrimidine core. The optimization of synthetic routes has been a focus of recent research efforts, with scientists seeking to develop more efficient and scalable methods for producing this compound on an industrial scale.

From a pharmacokinetic standpoint, this compound exhibits favorable properties that make it suitable for systemic administration. Its lipophilicity is balanced by polar groups within its structure, which enhances its ability to cross cellular membranes while maintaining adequate solubility in aqueous solutions. Recent studies have also evaluated its metabolic stability and clearance rates in preclinical models, providing valuable insights into its potential as an orally available drug.

In conclusion, 5-(2-Fluorophenyl)-6,7-dihydro-3H-pyrrolo[2,3-d]pyrimidin-4(5H)-one represents a promising lead compound in medicinal chemistry with diverse applications in drug discovery. Its unique structure and favorable pharmacological properties position it as a valuable tool for developing novel therapeutic agents targeting various disease states. As research continues to uncover new insights into its biological activity and synthetic optimization strategies, this compound is likely to play an increasingly important role in the development of next-generation medicines.